(3,5-Difluoropyridin-2-yl)methanamine hydrochloride

Specification

• CAS No.: 936363-97-2
• Molecular Formula: C6H7ClF2N2
• Molecular Weight: 180.58 g/mol
• IUPAC Name: (3,5-difluoropyridin-2-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C6H6F2N2.ClH/c7-4-1-5(8)6(2-9)10-3-4;/h1,3H,2,9H2;1H
• Standard InChI Key: LLDNXDXUZYTYPW-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=C1F)CN)F.Cl
• Canonical SMILES: C1=C(C=NC(=C1F)CN)F.Cl

Introduction

(3,5-Difluoropyridin-2-yl)methanamine hydrochloride is an organic compound of significant interest in medicinal chemistry and pharmaceutical research. It is characterized by a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions and an amine group at the 2 position. The hydrochloride salt form enhances its solubility in water, making it suitable for biological applications. This compound is often studied for its potential biological activity, stability, and reactivity.

Synthesis

• Synthetic Routes:

  • The synthesis of (3,5-Difluoropyridin-2-yl)methanamine hydrochloride involves reacting 3,5-difluoropyridine with methanamine under controlled conditions.

  • A catalyst is typically used to enhance the reaction rate, and the reaction is carried out in an inert atmosphere to minimize side reactions.

  • The product is purified and converted to its hydrochloride salt form for enhanced stability and solubility.

• Industrial Scale Production:

  • Industrial methods optimize reaction conditions to maximize yield while minimizing waste.

  • These processes often involve high-grade reagents and robust purification techniques.

Biological Activity

(3,5-Difluoropyridin-2-yl)methanamine hydrochloride has been identified as a compound with potential applications in medicinal chemistry due to its unique structural features:

• Mechanism of Action:

  • The compound interacts with specific enzymes or receptors, altering their activity.

  • The fluorine atoms increase metabolic stability and binding affinity to biological targets.

• Applications:

  • Preliminary studies suggest its potential use in treating diseases such as cancer or infectious diseases.

  • It has been investigated as an inhibitor of enzymes or receptors involved in pathological pathways.

Chemical Reactivity and Stability

• Reactivity:

  • The presence of fluorine atoms enhances the compound's chemical reactivity while maintaining stability.

  • It participates in various reactions aimed at modifying its structure for improved efficacy in biological systems.

• Stability:

  • Fluorine substitution increases resistance to metabolic degradation.

  • The hydrochloride salt form ensures better solubility and stability under physiological conditions.

Safety and Hazards

Hazard Classification	Details
Acute Toxicity (Oral)	Harmful if swallowed (H302)
Skin Irritation	Causes skin irritation (H315)
Eye Irritation	Causes serious eye irritation (H319)
Respiratory Irritation	May cause respiratory irritation (H335)

Precautionary measures include avoiding inhalation or ingestion, wearing protective clothing, and immediate rinsing in case of contact with skin or eyes.

Research Findings

• Studies have shown that the compound exhibits significant biological activity due to its interaction with molecular targets.

• Its structural features allow for selective binding to receptors or enzymes, making it a candidate for drug development.

• Ongoing research focuses on optimizing its pharmacokinetic properties for therapeutic applications.

Comparison with Similar Compounds

Compound	Key Differences
(3-Fluoropyridin-2-yl)methanamine HCl	Contains one fluorine atom
(4-(Difluoromethoxy)-3-fluoropyridin-2-yl)methanamine HCl	Different substitution pattern

The unique substitution pattern of (3,5-Difluoropyridin-2-yl)methanamine hydrochloride imparts specific physicochemical properties that distinguish it from similar compounds.